Cas no 1339502-55-4 (3-(2,3-Dimethylphenyl)oxolan-3-ol)

• Product Name: 3-(2,3-Dimethylphenyl)oxolan-3-ol
• CAS No: 1339502-55-4
• MF: C₁₂H₁₆O₂
• MW: 192.25
• MDL: MFCD18332744
• CID: 5207852
• Update Time: 2025-10-29

3-(2,3-Dimethylphenyl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Dimethylphenyl)oxolan-3-ol

• MDL： MFCD18332744
• Inchi： 1S/C12H16O2/c1-9-4-3-5-11(10(9)2)12(13)6-7-14-8-12/h3-5,13H,6-8H2,1-2H3
• InChI Key： KRTYALJMJOHRFV-UHFFFAOYSA-N
• SMILES： O1CCC(C2=CC=CC(C)=C2C)(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on 3-(2,3-Dimethylphenyl)oxolan-3-ol

Introduction to 3-(2,3-Dimethylphenyl)oxolan-3-ol (CAS No. 1339502-55-4) and Its Emerging Applications in Chemical Biology

The compound 3-(2,3-Dimethylphenyl)oxolan-3-ol, identified by the CAS number 1339502-55-4, represents a significant molecule in the realm of chemical biology and pharmaceutical research. Its unique structural framework, featuring an oxolan ring substituted with a 2,3-dimethylphenyl group, has garnered attention for its potential in various biochemical pathways and drug development initiatives. This introduction delves into the molecular characteristics, synthetic methodologies, and the latest research findings associated with this compound.

The structural motif of 3-(2,3-Dimethylphenyl)oxolan-3-ol incorporates a heterocyclic oxolan ring, which is a five-membered oxygen-containing lactone. This core structure is appended with a 2,3-dimethylphenyl moiety, enhancing its lipophilicity and electronic properties. Such modifications are strategically employed to modulate interactions with biological targets, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

In recent years, the pharmaceutical industry has increasingly focused on heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic profiles. The presence of the oxolan ring in 3-(2,3-Dimethylphenyl)oxolan-3-ol imparts stability and reactivity that can be exploited for designing molecules with specific pharmacological effects. For instance, studies have shown that oxolan derivatives exhibit inhibitory activity against certain enzymes and receptors implicated in metabolic disorders and inflammatory diseases.

The synthesis of 3-(2,3-Dimethylphenyl)oxolan-3-ol involves multi-step organic transformations, typically starting from readily available precursors such as 2,3-dimethylbenzaldehyde. Advanced synthetic techniques, including transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis, have been employed to construct the oxolan core efficiently. These methodologies not only ensure high yields but also allow for functional group diversification, enabling the preparation of analogues for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 3-(2,3-Dimethylphenyl)oxolan-3-ol. Molecular modeling studies have revealed that its binding affinity to target proteins can be fine-tuned by adjusting substituents on the phenyl ring or modifying the oxolan lactone moiety. Such insights have guided experimental efforts toward optimizing lead compounds for preclinical development.

One of the most promising areas of research involving 3-(2,3-Dimethylphenyl)oxolan-3-ol is its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The oxolan ring’s ability to chelate metal ions and interact with hinge regions of kinase active sites makes it an attractive scaffold for designing potent inhibitors. Preliminary studies have demonstrated that derivatives of this compound exhibit inhibitory effects on specific kinases with high selectivity.

Another emerging application lies in its role as a building block for antimicrobial agents. The unique steric and electronic properties of the 2,3-dimethylphenyl group contribute to enhanced interactions with bacterial enzymes and cell membranes. Research has indicated that certain analogues of 3-(2,3-Dimethylphenyl)oxolan-3-ol exhibit promising activity against multidrug-resistant bacterial strains, offering a potential solution to the growing problem of antibiotic resistance.

The compound’s versatility also extends to its utility as a ligand in coordination chemistry. The oxolan ring can act as a bidentate ligand when coordinated to transition metals such as palladium or copper. Such metal complexes have been explored for their catalytic properties in organic transformations and their potential applications in materials science.

In conclusion, 3-(2, 3-Dimethylphenyl)oxolan 3 -ol (CAS No . 1339502 -55 -4) represents a fascinating molecule with broad implications across chemical biology and drug discovery . Its unique structural features , synthetic accessibility , and diverse biological activities position it as a valuable candidate for further exploration . As research continues to uncover new applications , this compound is poised to play an increasingly significant role in addressing some of today’s most pressing medical challenges .